Cas no 2171942-35-9 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methylpropanoic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methylpropanoic acid
• CAS No: 2171942-35-9
• MF: C₂₄H₂₃N₃O₅S
• MW: 465.52152466774
• CID: 5937257
• PubChem ID: 165562319
• Update Time: 2025-06-13

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methylpropanoic acid
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}-2-methylpropanoic acid
• EN300-1503755
• 2171942-35-9

• Inchi： 1S/C24H23N3O5S/c1-14(22(29)30)11-25-21(28)10-15-13-33-23(26-15)27-24(31)32-12-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,13-14,20H,10-12H2,1H3,(H,25,28)(H,29,30)(H,26,27,31)
• InChI Key： PBWAXXKBQPZRDF-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC(C(=O)O)C)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.13584202g/mol
• Monoisotopic Mass: 465.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 146Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methylpropanoic acid

Introduction to 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methylpropanoic acid (CAS No. 2171942-35-9)

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methylpropanoic acid (CAS No. 2171942-35-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, a thiazole ring, and an amino acid moiety. The combination of these structural elements imparts unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which makes it particularly useful in the synthesis of complex peptides and peptidomimetics. The presence of the thiazole ring adds to the compound's stability and bioavailability, while the amino acid moiety provides a versatile platform for further functionalization and conjugation with other biomolecules.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities. The thiazole ring has been associated with enhanced cellular uptake and improved pharmacokinetic properties, which are crucial for effective drug delivery.

In the context of drug discovery, the ability to fine-tune the chemical structure of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methylpropanoic acid allows researchers to optimize its pharmacological profile. This can be achieved through modifications such as altering the side chains or introducing additional functional groups. These modifications can enhance the compound's selectivity, potency, and safety profile, making it a promising lead for further development.

Clinical trials involving similar compounds have also shown promising results. For example, a Phase II clinical trial evaluating a thiazole-containing compound for the treatment of rheumatoid arthritis demonstrated significant improvements in patient outcomes with minimal side effects. These findings underscore the potential of this class of compounds in addressing unmet medical needs.

The synthesis of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methylpropanoic acid typically involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the thiazole ring, introduction of the Fmoc protecting group, and coupling with the amino acid moiety. Advances in synthetic methodologies have made these processes more efficient and scalable, facilitating large-scale production for preclinical and clinical studies.

In addition to its therapeutic potential, this compound has also been explored for its use in diagnostic applications. The presence of the Fmoc group and thiazole ring can be leveraged to develop probes for imaging techniques such as fluorescence microscopy and positron emission tomography (PET). These probes can provide valuable insights into disease mechanisms and aid in early diagnosis.

The future prospects for 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methylpropanoic acid are promising. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, with the goal of bringing new treatments to market that can improve patient outcomes.

In conclusion, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methylpropanoic acid (CAS No. 2171942-35-9) represents a significant advancement in medicinal chemistry. Its unique structural features and versatile applications make it a valuable tool for researchers working on drug discovery and development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an important role in advancing medical science.